Cas no 52505-58-5 (Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-)
52505-58-5 structure
Product Name:Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
CAS No:52505-58-5
MF:C16H14N2OS
MW:282.360162258148
CID:359464
PubChem ID:683024
Update Time:2025-04-19
Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl-
- (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)-phenylmethanone
- 2-benzoyl-4,6-dimethylthieno[2,3-b]pyridin-3-amine
- SCHEMBL23760356
- SR-01000511650
- Oprea1_506210
- (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone
- CCG-253953
- (3-Amino-4,6-dimethyl-thieno[2,3-b]pyridin-2-yl)-phenyl-methanone
- 52505-58-5
- NSC-750972
- DTXSID30350565
- 3-amino-2-benzoyl-4,6-dimethylthieno[2,3-b]pyridine
- AKOS000274731
- IDI1_014394
- SMR000425519
- HMS2788P06
- (3-amino-4,3-b]pyridin-2-yl)(phenyl)methanone
- Oprea1_001498
- CHEMBL1581020
- SR-01000511650-1
- MLS001029480
- (3-AMINO-4,6-DIMETHYL-THIENO(2,3-B)PYRIDIN-2-YL)-PHENYL-METHANONE
- Maybridge3_003007
- NSC750972
- BDBM50536610
- HMS1439I15
-
- Inchi: 1S/C16H14N2OS/c1-9-8-10(2)18-16-12(9)13(17)15(20-16)14(19)11-6-4-3-5-7-11/h3-8H,17H2,1-2H3
- InChI Key: JKFYVJIMIFVKOB-UHFFFAOYSA-N
- SMILES: S1C(C(C2C=CC=CC=2)=O)=C(C2C1=NC(C)=CC=2C)N
Computed Properties
- Exact Mass: 282.08282
- Monoisotopic Mass: 282.08268425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 55.98
Methanone, (3-amino-4,6-dimethylthieno[2,3-b]pyridin-2-yl)phenyl- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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